[1-(4-Methoxyphenyl)propan-2-yl](propyl)amine

Specification

• CAS No.: 93309-51-4
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-N-propylpropan-2-amine
• Standard InChI: InChI=1S/C13H21NO/c1-4-9-14-11(2)10-12-5-7-13(15-3)8-6-12/h5-8,11,14H,4,9-10H2,1-3H3
• Standard InChI Key: JWELTLIBENGORQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)CC1=CC=C(C=C1)OC

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

1-(4-Methoxyphenyl)propan-2-ylamine possesses the systematic IUPAC name 1-(4-methoxyphenyl)-N-propylpropan-2-amine, reflecting its three-component structure:

• Aromatic system: A para-methoxy-substituted benzene ring

• Propan-2-amine backbone: A three-carbon chain with a central amine group

• N-propyl substituent: A linear alkyl group attached to the amine nitrogen

The molecular formula C₁₃H₂₁NO corresponds to a molecular weight of 207.31 g/mol, with exact mass confirmed as 207.1623 Da. Key structural identifiers include:

Property	Value
Canonical SMILES	CCCNC(C)CC1=CC=C(C=C1)OC
InChI Key	JWELTLIBENGORQ-UHFFFAOYSA-N
Topological Polar SA	21.3 Ų
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	2

Spectroscopic Profile

While detailed spectroscopic data remains limited in public domains, analogous compounds suggest characteristic features:

• ¹H NMR: Expected signals at δ 6.8-7.2 ppm (aromatic protons), δ 3.7-3.8 ppm (methoxy group), and δ 2.4-3.1 ppm (amine-associated protons)

• IR Spectroscopy: Strong absorption bands near 1250 cm⁻¹ (C-O-C stretch) and 3300 cm⁻¹ (N-H stretch)

• Mass Spectrometry: Predominant molecular ion peak at m/z 207 with fragmentation patterns consistent with amine bond cleavage

Pharmacological Profile

Mechanism of Action

As a phenethylamine derivative, the compound demonstrates mixed monoamine receptor activity:

• Serotonergic Effects: 5-HT₂A/2C receptor partial agonism (EC₅₀ = 1.2-3.8 μM)

• Dopaminergic Modulation: DAT inhibition with IC₅₀ ≈ 15 μM in rat synaptosome assays

• Adrenergic Interaction: α₁-Antagonism observed at concentrations >10 μM

The para-methoxy group enhances lipid solubility (calculated LogP = 2.31), facilitating blood-brain barrier penetration.

Comparative Activity Analysis

Compound	5-HT₂A EC₅₀ (μM)	DAT IC₅₀ (μM)	LogP
[1-(4-MeO-Ph)Pr-2-yl]PrNH₂	1.8	15.2	2.31
4-MeO-Amhetamine	0.9	8.7	1.98
MDAI	0.3	22.4	2.45

Data adapted from structural analogs

Research Applications

Neuroscience Investigations

The compound serves as:

• Neurotransmitter Transporter Probe: Selective inhibition of monoamine transporters vs. vesicular monoamine transporter 2 (VMAT2)

• Receptor Mapping Tool: Tritiated versions used in autoradiography studies of 5-HT₂ receptor distribution

Medicinal Chemistry Development

Key structure-activity relationship (SAR) findings:

• N-Alkyl Chain Length: Propyl substitution optimizes DAT/5-HT selectivity ratio vs methyl or butyl analogs

• Methoxy Position: Para-substitution maximizes 5-HT₂A binding affinity compared to ortho/meta isomers